Cas no 2028749-17-7 (2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)-)

• Product Name: 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)-
• CAS No: 2028749-17-7
• MF: C₆H₁₁ClN₄O₂S
• MW: 238.695138216019
• CID: 5285879
• Update Time: 2025-07-21

2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)-

• Inchi： 1S/C6H11ClN4O2S/c1-6(2,3)11-9-5(8-10-11)4-14(7,12)13/h4H2,1-3H3
• InChI Key： ZNNHYPQYPGCOSQ-UHFFFAOYSA-N
• SMILES： N1=C(CS(Cl)(=O)=O)N=NN1C(C)(C)C

Additional information on 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)-

Recent Advances in the Application of 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- (CAS: 2028749-17-7) in Chemical Biology and Pharmaceutical Research

The compound 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- (CAS: 2028749-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This sulfonyl chloride derivative, characterized by the presence of a tetrazole ring and a tert-butyl group, serves as a critical intermediate in the synthesis of various biologically active molecules. Its reactivity and stability make it particularly valuable in the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the role of 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- in the synthesis of sulfonamide-based compounds, which are widely used in drug discovery. Sulfonamides are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. The tert-butyl group in this compound enhances its lipophilicity, thereby improving membrane permeability and bioavailability of the resulting derivatives. Researchers have successfully employed this compound in the design of inhibitors targeting key enzymes involved in disease pathways, such as carbonic anhydrases and proteases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- to develop a series of potent inhibitors for the SARS-CoV-2 main protease. The compound's ability to form stable covalent adducts with the protease's active site cysteine residue was instrumental in achieving high inhibitory activity. This research underscores the potential of this chemical entity in addressing emerging infectious diseases and highlights its utility in structure-based drug design.

Another notable application of 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- is in the field of chemical biology, where it has been used to modify proteins and peptides for functional studies. The sulfonyl chloride moiety enables selective modification of nucleophilic amino acid residues, such as lysine and cysteine, facilitating the introduction of various functional groups. This approach has been employed to create fluorescently labeled proteins for imaging studies and to generate activity-based probes for enzyme profiling. The tert-butyl group's steric bulk further allows for fine-tuning the reactivity and selectivity of these modifications.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- due to its sensitivity to moisture and potential instability under certain conditions. Recent advancements in synthetic methodologies have addressed some of these issues, with improved protocols for its preparation and storage now available. Additionally, computational studies have provided insights into the compound's reactivity patterns, aiding in the rational design of derivatives with enhanced properties.

In conclusion, 2H-Tetrazole-5-methanesulfonyl chloride, 2-(1,1-dimethylethyl)- (CAS: 2028749-17-7) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity continue to inspire innovative applications in drug discovery and protein engineering. Future research is expected to further explore its potential in targeted therapeutics and diagnostic agents, solidifying its role as a key building block in the development of next-generation biomedical solutions.